REACTION_SMILES
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[CH2:32]1[O:33][CH2:34][CH2:35][O:36][CH2:37]1.[N:1](=[N+:2]=[N-:3])[CH2:4][c:5]1[cH:6][n:7][cH:8][c:9]([Br:11])[cH:10]1.[OH2:12].[c:13]1([P:14]([c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[c:21]2[cH:22][cH:23][cH:24][cH:25][cH:26]2)[cH:27][cH:28][cH:29][cH:30][cH:31]1>>[NH2:1][CH2:4][c:5]1[cH:6][n:7][cH:8][c:9]([Br:11])[cH:10]1
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
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Name
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[N-]=[N+]=NCc1cncc(Br)c1
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Name
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Name
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Type
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product
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Smiles
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NCc1cncc(Br)c1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |